Cas no 1190320-85-4 (4,6-difluoro-1,3-benzothiazole)

• Product Name: 4,6-difluoro-1,3-benzothiazole
• CAS No: 1190320-85-4
• MF: C₇H₃F₂NS
• MW: 171.1672270298
• CID: 855038
• PubChem ID: 53412779
• Update Time: 2025-04-19

4,6-difluoro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4,6-difluoro-1,3-benzothiazole
• 1190320-85-4
• Benzothiazole, 4,6-difluoro-
• SCHEMBL22142676
• 4,6-DIFLUOROBENZOTHIAZOLE
• 4,6-Difluorobenzo[d]thiazole
• DTXSID401312408

• Inchi： 1S/C7H3F2NS/c8-4-1-5(9)7-6(2-4)11-3-10-7/h1-3H
• InChI Key： ULZYBRSOSIIFAE-UHFFFAOYSA-N
• SMILES： S1C=NC2C(=CC(=CC1=2)F)F

Computed Properties

• Exact Mass: 170.99542660g/mol
• Monoisotopic Mass: 170.99542660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.1Ų